Cas no 1805585-08-3 (2-(Difluoromethyl)-3-fluoro-4-iodo-6-methoxypyridine)

• Product Name: 2-(Difluoromethyl)-3-fluoro-4-iodo-6-methoxypyridine
• CAS No: 1805585-08-3
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• CID: 4881302
• Update Time: 2025-05-21

2-(Difluoromethyl)-3-fluoro-4-iodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4-iodo-6-methoxypyridine

• Inchi： 1S/C7H5F3INO/c1-13-4-2-3(11)5(8)6(12-4)7(9)10/h2,7H,1H3
• InChI Key： OLHMRIQNOKSRDO-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-3-fluoro-4-iodo-6-methoxypyridine

2-(Difluoromethyl)-3-fluoro-4-iodo-6-methoxypyridine: A Comprehensive Overview

The compound with CAS No. 1805585-08-3, known as 2-(Difluoromethyl)-3-fluoro-4-iodo-6-methoxypyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its unique pyridine ring structure, which is substituted with a difluoromethyl group at position 2, a fluoro group at position 3, an iodo group at position 4, and a methoxy group at position 6. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable candidate for various applications.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-3-fluoro-4-iodo-6-methoxypyridine in the development of novel agrochemicals. Researchers have explored its role as a lead compound in the design of pesticides, particularly insecticides and fungicides. The presence of the iodo group at position 4 has been shown to enhance the molecule's stability under environmental conditions, while the methoxy group at position 6 contributes to its solubility in organic solvents—a critical factor for formulation purposes.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations, enabling the synthesis of derivatives with enhanced biological activity. For instance, substituting the iodo group with other halogens or functional groups has been reported to significantly alter the compound's pharmacokinetic properties. These findings underscore the importance of halogen substitution patterns in modulating the biological activity of pyridine derivatives.

From a synthetic perspective, the preparation of 2-(Difluoromethyl)-3-fluoro-4-iodo-6-methoxypyridine involves a multi-step process that typically begins with the bromination of a pyridine derivative followed by nucleophilic substitution reactions to introduce the desired substituents. Recent advancements in catalytic methods have allowed for higher yields and improved purity levels, making this synthesis more accessible for large-scale production.

In terms of applications, this compound has shown promise in combating resistant pest species due to its unique mode of action. Field trials conducted in various regions have demonstrated its efficacy against key agricultural pests such as aphids and whiteflies. Moreover, its selectivity towards target organisms minimizes adverse effects on non-target species, aligning with sustainable agricultural practices.

Another area where 2-(Difluoromethyl)-3-fluoro-4-iodo-6-methoxypyridine has shown potential is in medicinal chemistry. Preliminary studies suggest that it may serve as a scaffold for developing drugs targeting specific enzymes or receptors involved in disease pathways. The fluoro and difluoromethyl groups are particularly appealing due to their ability to modulate drug metabolism and bioavailability.

Despite its numerous advantages, there are challenges associated with the use of this compound. Regulatory requirements for agrochemicals demand rigorous safety assessments, including toxicity studies and environmental impact evaluations. Ongoing research is focused on optimizing its formulation to reduce any potential risks while maintaining its effectiveness.

In conclusion, 2-(Difluoromethyl)-3-fluoro-4-iodo-6-methoxypyridine represents a significant advancement in the development of specialized organic compounds for agricultural and medicinal applications. Its unique structure and versatile properties make it a valuable asset for researchers seeking innovative solutions in these fields.